Cas no 1805596-55-7 (Methyl 6-amino-5-phenylpicolinate)

• Product Name: Methyl 6-amino-5-phenylpicolinate
• CAS No: 1805596-55-7
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 4803350
• Update Time: 2025-05-19

Methyl 6-amino-5-phenylpicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-amino-5-phenylpicolinate

• Inchi： 1S/C13H12N2O2/c1-17-13(16)11-8-7-10(12(14)15-11)9-5-3-2-4-6-9/h2-8H,1H3,(H2,14,15)
• InChI Key： FUWHMLFQEAIECE-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC=C(C(N)=N1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 2.3
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-amino-5-phenylpicolinate

Methyl 6-amino-5-phenylpicolinate (CAS No. 1805596-55-7): A Versatile Building Block in Pharmaceutical and Chemical Synthesis

Methyl 6-amino-5-phenylpicolinate (CAS No. 1805596-55-7) is a highly valuable heterocyclic compound that has gained significant attention in recent years due to its versatile applications in pharmaceutical and chemical synthesis. This compound, with its unique picolinate core structure and functional groups, serves as a crucial intermediate in the development of various bioactive molecules and specialty chemicals.

The molecular structure of Methyl 6-amino-5-phenylpicolinate combines an aromatic phenyl group with an amino-substituted picolinic acid ester, creating a scaffold that offers multiple sites for further chemical modifications. This characteristic makes it particularly useful in medicinal chemistry, where researchers are constantly searching for novel heterocyclic compounds with potential therapeutic applications.

Recent trends in drug discovery have shown increased interest in nitrogen-containing heterocycles, and Methyl 6-amino-5-phenylpicolinate fits perfectly into this category. Pharmaceutical companies and research institutions are exploring its potential as a building block for kinase inhibitors, which represent one of the most important classes of targeted therapies in modern medicine. The compound's ability to coordinate with metal ions also makes it interesting for developing metal-organic frameworks (MOFs) and catalysts.

In the field of agrochemical research, derivatives of Methyl 6-amino-5-phenylpicolinate are being investigated for their potential as plant growth regulators or pest control agents. The compound's structural features allow for the creation of molecules that can interact with specific biological targets in plants or pests, while maintaining favorable environmental profiles.

The synthesis of Methyl 6-amino-5-phenylpicolinate typically involves multi-step organic reactions starting from commercially available picolinic acid derivatives. Modern synthetic approaches focus on improving yield and purity while reducing environmental impact, aligning with the growing demand for green chemistry principles in industrial production. Researchers are particularly interested in developing more efficient catalytic systems for its preparation.

Analytical characterization of Methyl 6-amino-5-phenylpicolinate employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications, where even minor impurities can significantly affect biological activity or safety profiles.

The global market for specialty chemical intermediates like Methyl 6-amino-5-phenylpicolinate has been growing steadily, driven by increasing R&D investments in the pharmaceutical sector. Asia-Pacific regions, particularly China and India, have emerged as major production hubs due to their advanced chemical manufacturing capabilities and cost advantages. However, European and North American companies continue to lead in high-value applications and patent-protected derivatives.

Storage and handling of Methyl 6-amino-5-phenylpicolinate require standard laboratory precautions for organic compounds. It should be kept in a cool, dry place away from strong oxidizing agents. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this chemical to prevent potential irritation.

Future research directions for Methyl 6-amino-5-phenylpicolinate include exploring its potential in bioconjugation chemistry for drug delivery systems and investigating its use in creating novel fluorescent probes for biological imaging. The compound's versatility ensures it will remain an important tool for chemists working across multiple disciplines, from drug discovery to materials science.

For researchers and manufacturers interested in Methyl 6-amino-5-phenylpicolinate, several suppliers offer the compound in various quantities and purity grades. When sourcing this material, it's important to verify the supplier's quality control processes and analytical data to ensure the product meets specific research or production requirements.